Cas no 2227800-60-2 ((1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol
• CAS No: 2227800-60-2
• MF: C₁₀H₁₁F₃OS
• MW: 236.253952264786
• CID: 6181360
• PubChem ID: 165636472
• Update Time: 2025-10-23

(1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol
• EN300-1971774
• 2227800-60-2

• Inchi： 1S/C10H11F3OS/c11-10(12,13)9(14)7-5-15-8-4-2-1-3-6(7)8/h5,9,14H,1-4H2/t9-/m0/s1
• InChI Key： OADSMEYLPAELKO-VIFPVBQESA-N
• SMILES： S1C=C([C@@H](C(F)(F)F)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 236.04827063g/mol
• Monoisotopic Mass: 236.04827063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol

Comprehensive Analysis of (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol (CAS No. 2227800-60-2)

The compound (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol (CAS No. 2227800-60-2) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a tetrahydrobenzothiophene core and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in asymmetric catalysis and drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In the context of current research trends, (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol has garnered attention due to its stereoselective properties, which are critical for optimizing drug efficacy and reducing side effects. The trifluoroethyl moiety enhances metabolic stability, a key consideration in modern medicinal chemistry. This aligns with the growing demand for fluorinated pharmaceuticals, as evidenced by the rise in FDA-approved drugs containing fluorine atoms.

From a synthetic perspective, the compound's benzothiophene scaffold is a privileged structure in drug design, often associated with anti-inflammatory and anticancer activities. Researchers are exploring its utility in kinase inhibitors and GPCR-targeted therapies, addressing prevalent health concerns such as oncology and neurodegenerative diseases. Its CAS No. 2227800-60-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact journals.

Environmental and regulatory aspects of (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol are also under scrutiny. The green chemistry movement emphasizes safer fluorination methods, and this compound's synthesis often employs catalytic asymmetric hydrogenation to minimize waste. Such practices resonate with industry shifts toward sustainable manufacturing, a topic dominating conferences and patent filings.

In summary, (1S)-2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol (CAS No. 2227800-60-2) exemplifies the intersection of chiral synthesis, fluorine chemistry, and drug development. Its versatility and alignment with cutting-edge research themes ensure its continued prominence in scientific literature and industrial applications.